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Compound of Interest

Compound Name: Sorbic chloride

cat. No.: B051722

An In-depth Technical Guide to Sorbic Chloride: Safety and Handling Precautions
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal Safety Data Sheet (SDS) or professional safety training. Always
consult the official SDS for Sorbic Chloride (CAS No. 2614-88-2) before handling this
chemical and ensure all personnel are trained on appropriate safety procedures.

Introduction

Sorbic chloride, also known as (2E,4E)-hexa-2,4-dienoyl chloride, is a reactive organic
compound with the chemical formula CeH7CIO.[1] Due to its chemical properties, it is essential
for researchers, scientists, and drug development professionals to have a thorough
understanding of its potential hazards and the necessary precautions for safe handling. This
guide provides an in-depth overview of the safety and handling procedures for sorbic
chloride, including its physicochemical properties, known hazards, personal protective
equipment requirements, and emergency procedures.

Physicochemical and Hazard Information

Sorbic chloride is a corrosive liquid that requires careful handling to prevent severe skin burns
and eye damage.[2] The available quantitative data for sorbic chloride is summarized in the
table below.
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Property Value Reference
CAS Number 2614-88-2 [1]
Molecular Formula CeH7CIO [1]
Molecular Weight 130.57 g/mol [1]
Appearance Colorless to yellow liquid

Boiling Point 169.4°C (rough estimate) [3]

Density 1.0666 g/cm3 [3]

Flash Point 0°C [4]

H314: Causes severe skin
GHS Hazard Statement [2]
burns and eye damage

Toxicological Properties

Detailed toxicological studies specifically for sorbic chloride, such as LD50 (lethal dose, 50%)
and LC50 (lethal concentration, 50%) values, are not readily available in the public domain.
The primary identified hazard is its corrosive nature.[2] It is crucial to handle this substance with
the assumption that it is highly toxic upon ingestion, inhalation, and dermal contact until more
comprehensive data becomes available. In the event of a fire, sorbic chloride may emit fumes
of hydrogen chloride, a toxic and corrosive gas.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling sorbic chloride to
prevent any direct contact.

Recommended PPE:

o Eye/Face Protection: Chemical safety goggles and a face shield are essential to protect
against splashes.

e Skin Protection:
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o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves
for any signs of degradation before use.

o Lab Coat/Apron: A chemical-resistant lab coat or apron should be worn over personal
clothing.

o Footwear: Closed-toe shoes are required.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors and acid gases should be used.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to ensure safety.

Handling:

» Always handle sorbic chloride within a certified chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapor or mist.

Use only non-sparking tools to prevent ignition, especially given the low flash point.

Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[5]

o Keep away from incompatible materials such as moisture, strong oxidizing agents, and
bases.

e Protect from light.[6]

o Store in a locked cabinet or other secure location.[5]
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Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency involving sorbic
chloride.

First-Aid Measures:

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[5]

« If on Skin: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention. Wash contaminated
clothing before reuse.[5]

 If in Eyes: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[5]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or a foam
extinguisher. Avoid using a direct water jet as it may spread the fire.

» Specific Hazards: The substance is flammable and has a low flash point. Vapors may form
explosive mixtures with air. Upon combustion, it may produce toxic and corrosive fumes,
including hydrogen chloride.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Accidental Release Measures:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
personal protective equipment (see Section 4). Eliminate all ignition sources.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.
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e Containment and Cleanup: For small spills, absorb with an inert, non-combustible material
(e.g., sand, earth, vermiculite). For large spills, dike the area to contain the spill. Collect the
absorbed material in a suitable, labeled container for disposal.

Experimental Protocols: General Methodology for
Acute Dermal/Eye Corrosion Testing

Given that the primary hazard of sorbic chloride is its corrosivity, a general understanding of
the experimental protocols for assessing this endpoint is valuable. The following is a
generalized methodology based on OECD Guidelines for the Testing of Chemicals (e.g., OECD
404 for Acute Dermal Irritation/Corrosion and OECD 405 for Acute Eye Irritation/Corrosion).

Objective: To determine the potential of a substance to
cause irreversible skin or eye damage.
Materials:

o Test substance (Sorbic Chloride)

Healthy, young adult laboratory animals (typically albino rabbits)

Gauze patches

Semi-occlusive dressings

Topical anesthetics (for eye tests)

Irrigating solution (e.g., saline)

Procedure (Acute Dermal Corrosion):

» Animal Preparation: Approximately 24 hours before the test, the fur is clipped from a small
area (e.g., 6 cm?) on the back of the animal.

e Substance Application: A small amount of the test substance is applied to a gauze patch and
then to the prepared skin area. The patch is covered with a semi-occlusive dressing.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b051722?utm_src=pdf-body
https://www.benchchem.com/product/b051722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Exposure: The substance is left in contact with the skin for a defined period (e.g., up to 4
hours).

o Observation: After the exposure period, the patch is removed, and the skin is washed. The
skin is then observed for signs of corrosion (irreversible tissue damage) at specified intervals
(e.g., 1, 24, 48, and 72 hours) and periodically for up to 14 days.

e Scoring: Skin reactions (erythema, edema, and corrosion) are scored using a standardized
system.

Procedure (Acute Eye Corrosion):

o Animal Preparation: Both eyes of the animal are examined for any pre-existing irritation or
defects.

o Substance Instillation: A small, measured amount of the test substance is instilled into the
conjunctival sac of one eye. The other eye remains untreated and serves as a control.

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
instillation and periodically for up to 21 days. Observations include the cornea, iris, and
conjunctivae.

e Scoring: Ocular lesions are scored according to a standardized system. If severe,
irreversible damage is observed, the study is terminated for that animal.

Visualizations

The following diagrams illustrate key logical relationships and workflows related to the safe
handling of sorbic chloride.
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Logical Flow of Sorbic Chloride Safety Precautions
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Caption: Logical workflow for sorbic chloride safety precautions.
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General Experimental Workflow for Acute Dermal Corrosion Testing
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Caption: Workflow for acute dermal corrosion testing.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b051722?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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